Cas no 2172195-64-9 (2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran)

• Product Name: 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran
• CAS No: 2172195-64-9
• MF: C₁₁H₁₇BrOS
• MW: 277.221081495285
• CID: 5800253
• PubChem ID: 165508615
• Update Time: 2025-05-27

2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran
• 2-({[2-(bromomethyl)butyl]sulfanyl}methyl)-3-methylfuran
• 2172195-64-9
• EN300-1290451

• Inchi： 1S/C11H17BrOS/c1-3-10(6-12)7-14-8-11-9(2)4-5-13-11/h4-5,10H,3,6-8H2,1-2H3
• InChI Key： WOKJBQWBCKVFGK-UHFFFAOYSA-N
• SMILES： BrCC(CSCC1=C(C)C=CO1)CC

Computed Properties

• Exact Mass: 276.01835g/mol
• Monoisotopic Mass: 276.01835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran

Introduction to 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran (CAS No. 2172195-64-9)

2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran, with the CAS number 2172195-64-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of furans, which are five-membered heterocyclic compounds containing an oxygen atom. The presence of a bromomethyl group and a butylsulfanyl moiety imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran is C₁₁H₁₈BrOS, and its molecular weight is approximately 266.27 g/mol. The compound is characterized by its yellowish liquid form at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its physical and chemical properties, including melting point, boiling point, and refractive index, have been extensively studied and documented in the literature.

In terms of synthetic routes, 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran can be synthesized through a multi-step process involving the reaction of 3-methylfuran with bromomethylbutyl sulfide. This reaction typically proceeds under mild conditions and can be optimized for high yield and purity. Recent advancements in catalytic methods have further improved the efficiency of this synthesis, making it more accessible for large-scale production.

The unique structure of 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran makes it an attractive candidate for various applications. In pharmaceutical research, this compound has shown promise as a building block for the synthesis of bioactive molecules. For instance, the bromomethyl group can be used for further functionalization through nucleophilic substitution reactions, leading to the formation of derivatives with potential therapeutic properties. Studies have indicated that certain derivatives of this compound exhibit anti-inflammatory and anti-cancer activities, making them valuable leads for drug discovery.

In materials science, 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran has been explored as a precursor for the development of novel polymers and functional materials. The presence of the sulfanyl group provides opportunities for cross-linking reactions, which can enhance the mechanical properties and stability of the resulting materials. Recent research has demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as coatings and adhesives.

Beyond its direct applications, 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran serves as a valuable tool in chemical synthesis. Its reactivity and functional groups make it an excellent starting material for a wide range of synthetic transformations. For example, it can be used in palladium-catalyzed cross-coupling reactions to introduce aryl or alkyl groups into the molecule, expanding its utility in organic synthesis. Additionally, the compound's ability to undergo ring-opening reactions has been exploited in the synthesis of complex natural products and pharmaceutical intermediates.

The environmental impact of 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to minimize any potential risks. Research into greener synthetic methods for producing this compound is ongoing, with a focus on reducing waste generation and improving atom economy.

In conclusion, 2-({2-(bromomethyl)butylsulfanyl}methyl)-3-methylfuran (CAS No. 2172195-64-9) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for further functionalization and derivative development, making it an important molecule for both academic research and industrial applications. Ongoing research continues to uncover new uses and properties of this compound, solidifying its position as a valuable tool in modern chemistry.